4-Bromo-3-cyclopropoxy-2-nitropyridine

• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol
• IUPAC Name: 4-bromo-3-cyclopropyloxy-2-nitropyridine
• InChI: InChI=1S/C8H7BrN2O3/c9-6-3-4-10-8(11(12)13)7(6)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: RZYDTYMSSFELIG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2[N+](=O)[O-])Br

Description

4-Bromo-3-cyclopropoxy-2-nitropyridine is a heteroaromatic compound featuring a pyridine core substituted with bromine (Br), a nitro group (NO₂), and a cyclopropoxy (cyclopropyl ether) group. The bromine atom enhances electrophilic substitution reactivity, while the nitro group contributes to electron-withdrawing effects, influencing both stability and reactivity. The cyclopropoxy substituent introduces steric and electronic complexity compared to simpler alkoxy groups (e.g., methoxy or ethoxy) due to the strained cyclopropane ring .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-cyclopropoxy-2-nitropyridine can be achieved through various synthetic routes. One common method involves the nitration of 4-bromo-3-cyclopropoxypyridine using a nitrating agent such as nitric acid (HNO3) in the presence of sulfuric acid (H2SO4). The reaction typically occurs under controlled temperature conditions to ensure the selective introduction of the nitro group at the 2-position .

Industrial Production Methods

Industrial production of 4-Bromo-3-cyclopropoxy-2-nitropyridine may involve large-scale nitration processes using continuous flow reactors to enhance efficiency and yield. The use of advanced purification techniques such as recrystallization and chromatography ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-cyclopropoxy-2-nitropyridine undergoes several types of chemical reactions, including:

Nucleophilic Substitution: The bromine atom at the 4-position can be replaced by nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Reduction: The nitro group at the 2-position can be reduced to an amino group using reducing agents such as hydrogen gas (H2) in the presence of a catalyst like palladium on carbon (Pd/C).

Oxidation: The cyclopropoxy group can undergo oxidation to form corresponding carbonyl compounds under oxidative conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst is a typical reducing system.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic media are employed.

Major Products Formed

Nucleophilic Substitution: Substituted pyridines with various functional groups depending on the nucleophile used.

Reduction: 4-Bromo-3-cyclopropoxy-2-aminopyridine.

Oxidation: Carbonyl derivatives of the cyclopropoxy group.

Scientific Research Applications

4-Bromo-3-cyclopropoxy-2-nitropyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug development.

Industry: It is utilized in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-3-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The bromine atom and cyclopropoxy group contribute to the compound’s overall reactivity and specificity towards certain molecular targets .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
4-Bromo-3-cyclopropoxy-2-nitropyridine	C₈H₇BrN₂O₃*	~257.06†	Br (C4), NO₂ (C2), cyclopropoxy (C3)	Steric hindrance from cyclopropoxy
4-Bromo-2-methyl-3-nitropyridine	C₆H₅BrN₂O₂	217.02	Br (C4), NO₂ (C3), methyl (C2)	Methyl enhances lipophilicity
5-Bromo-N-(4-methoxybenzyl)-3-nitropyridin-2-amine	C₁₃H₁₂BrN₃O₃	354.16	Br (C5), NO₂ (C3), methoxybenzylamine (C2)	Polar functional groups for targeting
4-Amino-3-bromo-2-chloropyridine	C₅H₄BrClN₂	207.46	Br (C3), Cl (C2), NH₂ (C4)	Amino group enables nucleophilic reactions

*Inferred formula based on structural analogs. †Calculated from formula.

Key Observations:

• This may reduce reactivity in sterically demanding reactions but enhance selectivity in certain substitutions . Nitro Group Position: In 4-Bromo-2-methyl-3-nitropyridine, the nitro group at C3 vs. Functional Group Diversity: The methoxybenzylamine group in 5-Bromo-N-(4-methoxybenzyl)-3-nitropyridin-2-amine adds hydrogen-bonding capability, making it more suitable for biological targeting compared to the non-polar cyclopropoxy group .